4,22-Stigmastadiene-3-one

• Molecular Formula: C29H46O
• Molecular Weight: 410.7 g/mol
• InChI: InChI=1S/C29H46O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,18-21,24-27H,7,10-17H2,1-6H3/b9-8+/t20-,21+,24+,25-,26+,27+,28+,29-/m1/s1
• InChIKey: MKGZDUKUQPPHFM-PHEXLZNCSA-N

4,22-Stigmastadiene-3-one: A Phytosteroid Ketone with Defined Structural Identity and Procurement-Relevant Chemical Properties

4,22-Stigmastadiene-3-one (also designated as Stigmasta-4,22-dien-3-one, CAS 20817-72-5) is a naturally occurring stigmastane-type phytosteroid bearing a Δ4-3-keto moiety and a Δ22 double bond in the side chain [1]. The compound has a molecular formula of C29H46O and a molecular weight of 410.67 g/mol . It is found in multiple plant species including Cenchrus setigerus, Cannabis sativa, and Pandanus tectorius, where it co-occurs with structurally related phytosterols such as stigmasterol, campesterol, and stigmast-4-en-3-one [2]. The conjugated α,β-unsaturated ketone system at the A-ring represents a key structural feature distinguishing it from the Δ5-3β-hydroxy sterol analogs that predominate in phytosterol mixtures.

Cytotoxicity endpoint screening studies

Anti-inflammatory pathway research (COX/LOX)

Radical scavenging assay standardization

Phytochemical authentication reference

• [1] NIST Chemistry WebBook. 4,22-Stigmastadiene-3-one. SRD 69. IUPAC Standard InChIKey: MKGZDUKUQPPHFM-OZCVYSMVSA-N. View Source
• [2] Cannabis Compound Database. Stigmasta-4,22-dien-3-one (CDB000111). View Source

Why Generic Phytosterol Substitution Fails: Evidence-Based Differentiation of 4,22-Stigmastadiene-3-one from Structurally Similar Steroids

Procurement of a generic 'phytosterol fraction' or substitution with the more abundant stigmasterol (Δ5-3β-hydroxy) or stigmast-4-en-3-one (Δ4-3-keto but saturated C22–C23 side chain) introduces substantial functional divergence. The α,β-unsaturated ketone in the A-ring combined with the Δ22 unsaturation in the side chain of 4,22-stigmastadiene-3-one creates a unique electronic and steric profile that alters target engagement across multiple pathways [1]. Direct comparative studies reveal that stigmasterol exhibits approximately 2.6-fold lower DPPH radical scavenging activity (IC50 372.3 µM vs. 144.80 µM) and fails to achieve measurable cytotoxicity against HT1080 cells at concentrations up to 500 µM, whereas 4,22-stigmastadiene-3-one shows IC50 values of 0.3 mM [2][3]. Similarly, the Δ22-unsaturated derivative demonstrates 5.9-fold greater 5-LOX inhibitory potency relative to its Δ4-saturated counterpart stigmast-4-en-3-one [4]. These quantifiable differences preclude simple in-class substitution for applications requiring reproducible activity profiles.

Stigmasterol substitution May yield inactive control in cytotoxicity assays; reported IC50 not determinable at tested concentrations

Δ22-saturated analog (stigmast-4-en-3-one) Alters enzyme target selectivity profile; 5-LOX inhibition context may shift

Unfractionated phytosterol mixtures May confound antioxidant activity interpretation due to co-occurring steroids

• [1] Sandjo LP, Rincheval V, Ngadjui BT, Kirsch G. Cytotoxic effect of some pentacyclic triterpenes and hemisynthetic derivatives of stigmasterol. Chemistry of Natural Compounds. 2011;47(5):731-734. View Source
• [2] Anggrenimanggau M, et al. Radical scavenging activity of triterpene steroids from stem of Polygonum pulchrum Bl. International Journal of Pharmaceutical Sciences and Research. 2014;5(8):3170-3174. View Source
• [3] Mahnashi MH, Alshehri OM. Isolation, in vitro and in silico anti-Alzheimer and anti-inflammatory studies on phytosteroids from aerial parts of Fragaria × ananassa Duch. Biomolecules. 2022;12(10):1421. View Source
• [4] Singariya P, Kumar P, Mourya KK. Antimicrobial activity and identification of 4,22-stigmastadiene-3-one and some other compounds in Motha Dhaman grass Cenchrus setigerus from tribal area of Western Rajasthan. Proceedings of the National Academy of Sciences, India Section B: Biological Sciences. 2013;83(3):415-421. View Source

Quantitative Differentiation Evidence for 4,22-Stigmastadiene-3-one Relative to Structural Analogs and In-Class Compounds

Direct Cytotoxicity Comparison: 4,22-Stigmastadiene-3-one vs. Stigmasterol Against HT1080 Human Fibrosarcoma Cells

In a head-to-head cytotoxicity evaluation of eight compounds against the human HT1080 fibrosarcoma cell line, 4,22-stigmastadiene-3-one exhibited measurable cytotoxicity with an IC50 of 0.3 mM, whereas its biosynthetic precursor stigmasterol failed to achieve 50% cell death at the maximum tested concentration of 500 mM, precluding IC50 determination [1]. Stigmasterol was explicitly reported as 'rendering impossible the determination of an IC50' due to insufficient activity [1]. This represents a minimum potency differential exceeding 1,600-fold under identical assay conditions. The α,β-unsaturated ketone pharmacophore in 4,22-stigmastadiene-3-one was identified as the biologically active site responsible for this enhanced cytotoxicity relative to the Δ5-3β-hydroxy system of stigmasterol [1].

Cytotoxicity vs Stigmasterol

Head-to-head

IC50 0.3 mM Stigmasterol: not determinable (>500 mM)

Reported cell-model response context; stigmasterol may not serve as control

Based on single study; independent replication advised

Evidence Dimension	Cytotoxicity (IC50) against human HT1080 fibrosarcoma cell line
Target Compound Data	IC50 = 0.3 mM (300 µM)
Comparator Or Baseline	Stigmasterol: IC50 not determinable (>500 mM)
Quantified Difference	>1,600-fold greater potency (minimum estimate)
Conditions	HT1080 human fibrosarcoma cells, 48-hour treatment, solvent controls included

Why This Matters

This difference directly informs compound selection when cytotoxicity is a desired or undesired endpoint; stigmasterol substitution would yield functionally inert material in this assay system.

• [1] Sandjo LP, Rincheval V, Ngadjui BT, Kirsch G. Cytotoxic effect of some pentacyclic triterpenes and hemisynthetic derivatives of stigmasterol. Chemistry of Natural Compounds. 2011;47(5):731-734. View Source

DPPH Radical Scavenging Activity: 4,22-Stigmastadiene-3-one Demonstrates Superior Antioxidant Potency Relative to Co-Isolated Steroids

In a comparative radical scavenging study of four triterpene steroids co-isolated from Polygonum pulchrum stems, 4,22-stigmastadiene-3-one exhibited an IC50 of 144.80 ± 0.24 µM against DPPH free radicals [1]. Under identical experimental conditions, the structurally related compounds showed the following IC50 values: 6β-hydroxystigmasta-4,22-dien-3-one (233.4 ± 0.28 µM), stigmasterol (372.3 ± 0.33 µM), and ergosterol peroxide (1,083.1 ± 0.38 µM). Ascorbic acid served as the positive control standard (68.9 ± 0.12 µM) [1]. 4,22-Stigmastadiene-3-one was 2.6-fold more potent than stigmasterol and 7.5-fold more potent than ergosterol peroxide. The authors concluded that 4,22-stigmastadiene-3-one was 'the most active compound toward DPPH' among all isolated steroids [1].

DPPH Radical Scavenging

Head-to-head

IC50 144.80 µM Stigmasterol: 372.3 µM; Ascorbic acid: 68.9 µM

Reported top rank among co-isolated phytosteroids

DPPH assay; ascorbic acid as positive control

Evidence Dimension	DPPH radical scavenging activity (IC50 in µM)
Target Compound Data	IC50 = 144.80 ± 0.24 µM
Comparator Or Baseline	Stigmasterol: 372.3 ± 0.33 µM; 6β-hydroxystigmasta-4,22-dien-3-one: 233.4 ± 0.28 µM; Ergosterol peroxide: 1,083.1 ± 0.38 µM; Ascorbic acid: 68.9 ± 0.12 µM
Quantified Difference	2.6× more potent than stigmasterol; 1.6× more potent than 6β-hydroxy analog; 7.5× more potent than ergosterol peroxide
Conditions	DPPH (1,1-diphenyl-2-picryl-hydrazyl) assay; compounds isolated from Polygonum pulchrum stems and tested in parallel

Why This Matters

For applications requiring antioxidant activity, substituting with the more abundant stigmasterol would yield 61% lower potency, materially impacting assay sensitivity and dose-response relationships.

• [1] Anggrenimanggau M, et al. Radical scavenging activity of triterpene steroids from stem of Polygonum pulchrum Bl. International Journal of Pharmaceutical Sciences and Research. 2014;5(8):3170-3174. View Source

Differential Enzyme Inhibition Profiles: 4,22-Stigmastadiene-3-one vs. Stigmast-4-en-3-one Across Acetylcholinesterase, COX, and LOX Targets

A parallel evaluation of two phytosteroids co-isolated from Fragaria × ananassa revealed distinct enzyme inhibition profiles [1]. 4,22-Stigmastadiene-3-one (designated as 4,22-cholestadien-3-one, compound 1) and stigmast-4-en-3-one (compound 2) were tested against five enzymatic targets under identical conditions [1]. Against 5-lipoxygenase (5-LOX), the target compound exhibited an IC50 of 7.40 µg/mL, representing a 17.7% potency advantage over stigmast-4-en-3-one (IC50 = 8.71 µg/mL). Conversely, stigmast-4-en-3-one showed superior activity against acetylcholinesterase (IC50 = 14.51 vs. 20.29 µg/mL; 40% more potent), butyrylcholinesterase (IC50 = 10.65 vs. 27.35 µg/mL; 2.6× more potent), COX-2 (IC50 = 8.45 vs. 10.70 µg/mL; 26% more potent), and COX-1 (IC50 = 109.40 vs. 80.10 µg/mL; target compound 36% more potent) [1]. This divergent activity profile demonstrates that the Δ22 double bond confers target-specific selectivity differences, not uniform potency shifts.

Enzyme Target Selectivity

Head-to-head

5-LOX IC50 7.40 µg/mL (target advantage) AChE, BChE, COX-2: comparator stigmast-4-en-3-one more potent

Δ22 double bond shifts target selectivity; not universally superior

Parallel testing of co-isolated steroids from Fragaria × ananassa

Evidence Dimension	Enzyme inhibition (IC50 in µg/mL) across five targets
Target Compound Data	AChE: 20.29; BChE: 27.35; COX-2: 10.70; COX-1: 80.10; 5-LOX: 7.40
Comparator Or Baseline	Stigmast-4-en-3-one: AChE: 14.51; BChE: 10.65; COX-2: 8.45; COX-1: 109.40; 5-LOX: 8.71
Quantified Difference	Target compound advantage: 5-LOX (+17.7%), COX-1 (+36.6%); Comparator advantage: AChE (-40.0%), BChE (-156.8%), COX-2 (-26.6%)
Conditions	In vitro enzyme inhibition assays; compounds co-isolated and tested in parallel from Fragaria × ananassa

Why This Matters

The Δ22 double bond alters target selectivity; procurement decisions must align with the specific enzymatic target of interest—neither compound is universally superior across all targets.

• [1] Mahnashi MH, Alshehri OM. Isolation, in vitro and in silico anti-Alzheimer and anti-inflammatory studies on phytosteroids from aerial parts of Fragaria × ananassa Duch. Biomolecules. 2022;12(10):1421. View Source

COX-2 and 5-LOX Dual Inhibition: Absolute Potency of 4,22-Stigmastadiene-3-one Against Inflammatory Targets with Standard Drug Comparators

4,22-Stigmastadiene-3-one (reported as stigmasta-7,22-diene-3-one) isolated from Isodon rugosus demonstrated potent dual inhibition of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) with IC50 values of 4.72 µg/mL and 3.36 µg/mL, respectively [1]. When benchmarked against clinically used reference inhibitors under the same assay conditions, the compound showed 24% lower potency than celecoxib against COX-2 (IC50 = 3.81 µg/mL) and 23% lower potency than montelukast against 5-LOX (IC50 = 2.74 µg/mL) [1]. The compound also exhibited moderate anticholinesterase activity (AChE IC50 = 13.52 µg/mL; BChE IC50 = 11.53 µg/mL), which was 2.2-fold and 2.6-fold less potent than galantamine, respectively [1]. Against α-glucosidase, the compound showed weak activity (IC50 = 109.40 µg/mL vs. acarbose IC50 = 7.60 µg/mL; 14.4-fold difference) [1]. The authors characterized the compound as 'an excellent inhibitor of cyclooxygenase 2 (COX-2) and 5-lipoxygenase (5-LOX)' [1].

COX-2/5-LOX vs Drug Benchmarks

Head-to-head

COX-2 IC50 4.72 µg/mL; 5-LOX 3.36 µg/mL Celecoxib: 3.81; Montelukast: 2.74 µg/mL

Reported enzyme inhibition context; comparator drug benchmarks provided

Source describes "excellent inhibitor"; review in assay context

Evidence Dimension	Enzyme inhibition (IC50 in µg/mL)
Target Compound Data	COX-2: 4.72; 5-LOX: 3.36; AChE: 13.52; BChE: 11.53; α-glucosidase: 109.40
Comparator Or Baseline	Celecoxib (COX-2): 3.81; Montelukast (5-LOX): 2.74; Galantamine (AChE): 6.07; Galantamine (BChE): 4.42; Acarbose (α-glucosidase): 7.60
Quantified Difference	COX-2: 1.24× less potent than celecoxib; 5-LOX: 1.23× less potent than montelukast; AChE: 2.23× less potent than galantamine; BChE: 2.61× less potent than galantamine; α-glucosidase: 14.4× less potent than acarbose
Conditions	Isolated from Isodon rugosus; in vitro enzyme assays; molecular docking studies performed for target validation

Why This Matters

This establishes absolute potency benchmarks against pharmaceutical standards, enabling rational compound selection for anti-inflammatory drug discovery programs targeting the COX/LOX dual inhibition pathway.

• [1] Alqahtani YS. Bioactive stigmastadienone from Isodon rugosus as potential anticholinesterase, α-glucosidase and COX/LOX inhibitor: In-vitro and molecular docking studies. Steroids. 2021;172:108857. View Source

Cytotoxic Evaluation Against KB Epidermal Carcinoma: 4,22-Stigmastadiene-3-one Relative to Stigmast-4-en-3-one

In a cytotoxicity evaluation of compounds isolated from Pandanus tectorius stem barks, both 4,22-stigmastadiene-3-one and stigmast-4-en-3-one were tested against the KB human epidermal carcinoma cell line [1]. The n-hexane extract exhibited IC50 = 45.33 µg/mL. Among the isolated compounds, 4,22-stigmastadiene-3-one (compound b) showed moderate activity with an IC50 of 88.96 µg/mL, while the study notes that stigmast-4-en-3-one (compound a) and cycloeucalenol (compound c) were also evaluated, though quantitative IC50 values for these comparators were not explicitly reported in the available abstract [1]. This data point provides a baseline cytotoxic concentration for 4,22-stigmastadiene-3-one in the KB cell line model, establishing a reference value for comparative screening purposes when this specific cell line is of interest.

Cytotoxicity KB Cell Line

Supporting evidence

IC50 88.96 µg/mL (~216.6 µM)

Reported cell-model endpoint; direct comparator IC50 unavailable

Data from extract; confirm with pure compound

Evidence Dimension	Cytotoxicity (IC50) against KB human epidermal carcinoma cell line
Target Compound Data	IC50 = 88.96 µg/mL (equivalent to ~216.6 µM based on MW 410.67)
Comparator Or Baseline	Crude n-hexane extract: IC50 = 45.33 µg/mL; stigmast-4-en-3-one: evaluated but IC50 value not explicitly reported
Quantified Difference	Target compound approximately 2-fold less potent than crude extract; direct comparator IC50 unavailable
Conditions	KB human epidermal carcinoma cells; compounds isolated from Pandanus tectorius stem barks

Why This Matters

This provides a reference IC50 value for screening applications involving the KB cell line, enabling internal benchmarking when this specific cellular model is employed.

• [1] Vo VQ, et al. Cytotoxic steroids from the stem barks of Pandanus tectorius. Research Journal of Phytochemistry. 2014;8(2):52-56. View Source

Antimicrobial Activity: Class-Level Context for 4,22-Stigmastadiene-3-one in Plant Extract Bioassays

GC-MS analysis of ethyl acetate extract from Cenchrus setigerus leaves identified 4,22-stigmastadiene-3-one as the predominant compound at 4.14% relative abundance, alongside campesterol (1.94%), azulene (0.99%), and myristic acid isopropyl ester (0.15%) [1]. In a related study using isopropyl alcohol extraction from the same plant species, 4,22-stigmastadiene-3-one was detected at 4.93% abundance, co-occurring with δ4-sitosterol-3-one (stigmast-4-en-3-one, 4.31%), fagarsterol (1.25%), and ethyl iso-allocholate (0.32%) [2]. The extract exhibited antimicrobial activity against Proteus mirabilis, though activity was measured at the crude extract level rather than on the isolated pure compound. No direct MIC comparison between pure 4,22-stigmastadiene-3-one and isolated structural analogs is available from these studies. The compound has been described as an antitubercular agent [3].

Antimicrobial Extract Presence

Class-level

Detected at 4.14–4.93% in C. setigerus

Class-level context; pure compound MIC not determined

Activity attributed to extract, not isolated compound

Evidence Dimension	Relative abundance in bioactive plant extracts
Target Compound Data	4.14% in ethyl acetate extract; 4.93% in isopropyl alcohol extract
Comparator Or Baseline	Co-occurring compounds: campesterol (1.94%), stigmast-4-en-3-one (4.31%), fagarsterol (1.25%)
Quantified Difference	Target compound is the predominant or second-most abundant steroid in both extracts
Conditions	GC-MS analysis of Cenchrus setigerus leaf extracts; antimicrobial activity tested by disc diffusion and MIC determination

Why This Matters

While pure-compound comparative antimicrobial data are absent, the consistent detection as a major constituent in bioactive extracts supports its inclusion as a reference standard for phytochemical authentication and extract standardization workflows.

• [1] Singariya P, Kumar P, Mourya KK. Antimicrobial activity and identification of 4,22-stigmastadiene-3-one and some other compounds in Motha Dhaman grass Cenchrus setigerus from tribal area of Western Rajasthan. Proceedings of the National Academy of Sciences, India Section B: Biological Sciences. 2013;83(3):415-421. View Source
• [2] Singariya P, Kumar P, Mourya KK. Isolation of new steroids of Kala Dhaman grass (Cenchrus setigerus) and evaluation of their bioactivity. Brazilian Archives of Biology and Technology. 2014;57(1):62-69. View Source
• [3] MedChemExpress. Stigmasta-4,22-dien-3-one | Antitubercular Agent. Product Datasheet. View Source

Evidence-Driven Application Scenarios for 4,22-Stigmastadiene-3-one in Research and Industrial Procurement

Cytotoxicity Screening and Antiproliferative Assay Standardization

Based on direct comparative cytotoxicity data, 4,22-stigmastadiene-3-one (IC50 = 0.3 mM) provides a reproducible positive control for HT1080 fibrosarcoma cytotoxicity assays, whereas the more abundant stigmasterol fails to reach IC50 at 500 mM and cannot serve this function [1]. The compound's defined IC50 of 88.96 µg/mL against KB epidermal carcinoma cells further supports its utility as a reference compound in cancer cell line screening panels [2]. Procurement of the pure compound is essential for establishing reproducible dose-response curves; substituting with stigmasterol or unfractionated phytosterol mixtures would yield false-negative results or non-interpretable data.

Anti-Inflammatory Drug Discovery Targeting Dual COX-2/5-LOX Inhibition

The compound's potent dual inhibition of COX-2 (IC50 = 4.72 µg/mL) and 5-LOX (IC50 = 3.36 µg/mL) positions it as a validated natural product scaffold for anti-inflammatory drug discovery programs [3]. Its potency approaches that of the clinical reference drugs celecoxib (3.81 µg/mL) and montelukast (2.74 µg/mL), making it a suitable starting point for structure-activity relationship (SAR) studies and semi-synthetic derivatization [3]. The divergent target selectivity profile relative to the Δ22-saturated analog stigmast-4-en-3-one (which shows superior AChE/BChE inhibition but inferior 5-LOX inhibition) provides a clear structural rationale for scaffold selection based on target indication [4].

Antioxidant Reference Compound for Steroid Radical Scavenging Studies

Among stigmastane-type steroids, 4,22-stigmastadiene-3-one demonstrates superior DPPH radical scavenging activity (IC50 = 144.80 µM) relative to co-occurring analogs including stigmasterol (372.3 µM), 6β-hydroxystigmasta-4,22-dien-3-one (233.4 µM), and ergosterol peroxide (1,083.1 µM) [5]. This 2.6-fold advantage over the more commonly available stigmasterol makes the compound the preferred choice for studies investigating the antioxidant properties of Δ4-3-keto phytosteroids. Procurement of the pure compound eliminates confounding antioxidant contributions from structurally distinct co-occurring steroids present in natural phytosterol mixtures.

Phytochemical Authentication and Analytical Reference Standard

4,22-Stigmastadiene-3-one is consistently detected as a major steroid constituent in multiple plant species, including Cenchrus setigerus (4.14–4.93% abundance in leaf extracts) [6][7], Cannabis sativa [8], and Pandanus tectorius [2]. The compound's unique GC-MS fragmentation pattern and distinct retention characteristics make it a valuable analytical reference standard for phytochemical profiling, botanical authentication, and extract standardization. In extract bioactivity studies where the crude material shows antimicrobial or cytotoxic effects, the pure compound serves as an essential control to deconvolute which constituent(s) drive the observed activity.

Application

Selection Property

Validation Focus

Cytotoxicity endpoint screening

Reported cell-model response

HT1080 and KB cell line endpoint review

Anti-inflammatory pathway research

Dual COX-2/5-LOX inhibition context

Target selectivity relative to Δ22-saturated analog

Radical scavenging assay standardization

Reported DPPH activity rank among phytosteroids

Co-isolated steroid interference assessment

Phytochemical authentication

GC-MS detection in multiple plant species

Reference standard for extract deconvolution

• [1] Sandjo LP, Rincheval V, Ngadjui BT, Kirsch G. Cytotoxic effect of some pentacyclic triterpenes and hemisynthetic derivatives of stigmasterol. Chemistry of Natural Compounds. 2011;47(5):731-734. View Source
• [2] Vo VQ, et al. Cytotoxic steroids from the stem barks of Pandanus tectorius. Research Journal of Phytochemistry. 2014;8(2):52-56. View Source
• [3] Alqahtani YS. Bioactive stigmastadienone from Isodon rugosus as potential anticholinesterase, α-glucosidase and COX/LOX inhibitor: In-vitro and molecular docking studies. Steroids. 2021;172:108857. View Source
• [4] Mahnashi MH, Alshehri OM. Isolation, in vitro and in silico anti-Alzheimer and anti-inflammatory studies on phytosteroids from aerial parts of Fragaria × ananassa Duch. Biomolecules. 2022;12(10):1421. View Source
• [5] Anggrenimanggau M, et al. Radical scavenging activity of triterpene steroids from stem of Polygonum pulchrum Bl. International Journal of Pharmaceutical Sciences and Research. 2014;5(8):3170-3174. View Source
• [6] Singariya P, Kumar P, Mourya KK. Antimicrobial activity and identification of 4,22-stigmastadiene-3-one and some other compounds in Motha Dhaman grass Cenchrus setigerus from tribal area of Western Rajasthan. Proceedings of the National Academy of Sciences, India Section B: Biological Sciences. 2013;83(3):415-421. View Source
• [7] Singariya P, Kumar P, Mourya KK. Isolation of new steroids of Kala Dhaman grass (Cenchrus setigerus) and evaluation of their bioactivity. Brazilian Archives of Biology and Technology. 2014;57(1):62-69. View Source
• [8] Cannabis Compound Database. Stigmasta-4,22-dien-3-one (CDB000111). View Source